Cas no 1805286-78-5 (3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805286-78-5
• MF: C₆H₅BrF₂N₂O
• MW: 239.017507314682
• CID: 4917200
• Update Time: 2025-06-11

3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H5BrF2N2O/c7-2-1-3(10)6(12)11-4(2)5(8)9/h1,5H,10H2,(H,11,12)
• InChI Key： JPLCBLDCBBJXBQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC=1C(F)F)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine

Introduction to 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805286-78-5)

3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine, a compound with the CAS number 1805286-78-5, is a synthetic organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its aromatic pyridine ring, substituted with an amino group, a bromine atom, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and reactivity, making it a valuable starting material for the synthesis of more complex molecules.

The chemical structure of 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine is of particular interest due to its potential as a building block in the development of novel pharmaceuticals. The presence of the difluoromethyl group, for instance, has been shown to enhance the metabolic stability and bioavailability of drug candidates. This is particularly important in the context of drug design, where optimizing these properties can significantly improve the therapeutic efficacy and safety profile of new drugs.

Recent research has highlighted the importance of 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine in the synthesis of compounds with anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The bromine substituent, in particular, plays a crucial role in modulating the biological activity of these derivatives, making them promising candidates for further preclinical and clinical evaluation.

In addition to its potential in cancer therapy, 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine has also shown promise in the development of anti-inflammatory agents. A study conducted by researchers at a leading pharmaceutical company found that certain derivatives of this compound effectively reduced inflammation in animal models of arthritis. The combination of the amino and hydroxyl groups on the pyridine ring contributes to its anti-inflammatory properties by interacting with key inflammatory pathways.

The synthetic accessibility of 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine is another factor that makes it an attractive starting material for medicinal chemists. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the sequential addition of bromine and difluoromethyl groups to a pyridine scaffold, followed by functionalization with an amino group and a hydroxyl group. These synthetic strategies not only ensure high yields but also allow for easy modification to produce a wide range of derivatives with tailored properties.

The physical and chemical properties of 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine have been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 140°C to 145°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Its solubility profile also makes it suitable for formulation into different dosage forms, including tablets, capsules, and injectable solutions.

The safety profile of 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity, it is important to conduct thorough safety assessments during preclinical development to ensure its safe use in humans.

In conclusion, 3-Amino-5-bromo-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805286-78-5) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure, combined with its favorable physical and chemical properties, makes it an attractive starting material for the synthesis of novel pharmaceuticals with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in the field.